Cas no 39819-39-1 (ethyl 2-phenyl-1,3-oxazole-4-carboxylate)

• Product Name: ethyl 2-phenyl-1,3-oxazole-4-carboxylate
• CAS No: 39819-39-1
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD06738546
• CID: 298438
• PubChem ID: 571056
• Update Time: 2025-05-20

ethyl 2-phenyl-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-phenyloxazole-4-carboxylate
• 2-Phenyl-oxazole-4-carboxylic acid ethyl ester
• 4-Oxazolecarboxylicacid, 2-phenyl-, ethyl ester
• Ethyl 2-phenyl-1,3-oxazole-4-carboxylate
• AB27351
• FT-0758194
• CS-10487
• CHEMBL2147749
• 2-PHENYL-OXAZOLE-4-CARBOXYLICACIDETHYLESTER
• MFCD06738546
• SCHEMBL2792417
• (2-phenyloxazol-4-yl)carboxylic acid ethyl ester
• A873555
• CS-0148197
• 39819-39-1
• AKOS016003663
• Ethyl 2-phenyl-4-oxazolecarboxylate
• DTXSID20341205
• TS-00471
• Ethyl2-phenyloxazole-4-carboxylate
• Ethyl 2-phenyl-1,3-oxazole-4-carboxylate #
• 4-Oxazolecarboxylic acid, 2-phenyl-, ethyl ester
• ALBB-032270
• DB-069878
• ethyl 2-phenyl-1,3-oxazole-4-carboxylate

• MDL： MFCD06738546
• Inchi： 1S/C12H11NO3/c1-2-15-12(14)10-8-16-11(13-10)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： OMURDPWNJICYDW-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OCC)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 217.07400
• Monoisotopic Mass: 217.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.173
• Boiling Point: 340 °C at 760 mmHg
• Flash Point: 159.4 °C
• PSA: 52.33000
• LogP: 2.51830

ethyl 2-phenyl-1,3-oxazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on ethyl 2-phenyl-1,3-oxazole-4-carboxylate

Recent Advances in the Study of Ethyl 2-phenyl-1,3-oxazole-4-carboxylate (CAS: 39819-39-1) in Chemical Biology and Pharmaceutical Research

Ethyl 2-phenyl-1,3-oxazole-4-carboxylate (CAS: 39819-39-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This oxazole derivative serves as a key intermediate in the synthesis of various bioactive molecules, including antimicrobial, anti-inflammatory, and anticancer agents. Recent studies have explored its potential as a scaffold for designing novel therapeutics, leveraging its unique chemical properties and biological activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of ethyl 2-phenyl-1,3-oxazole-4-carboxylate derivatives as potent inhibitors of bacterial efflux pumps, a mechanism critical for addressing antibiotic resistance. The research team synthesized a series of analogs and evaluated their activity against multidrug-resistant Staphylococcus aureus (MRSA) strains. The lead compound exhibited a MIC (minimum inhibitory concentration) of 2 µg/mL, highlighting its potential as a candidate for further development.

In another groundbreaking study, researchers investigated the compound's role in modulating inflammatory pathways. Published in Bioorganic & Medicinal Chemistry Letters, the study revealed that ethyl 2-phenyl-1,3-oxazole-4-carboxylate derivatives could selectively inhibit COX-2 enzymes, reducing prostaglandin E2 (PGE2) production by 70% in vitro. This finding suggests its potential application in developing non-steroidal anti-inflammatory drugs (NSAIDs) with fewer side effects compared to traditional COX-2 inhibitors.

The compound's anticancer properties have also been a focus of recent research. A 2024 preprint on ChemRxiv detailed its ability to induce apoptosis in triple-negative breast cancer (TNBC) cells by disrupting mitochondrial membrane potential. The study employed molecular docking simulations to identify interactions with Bcl-2 family proteins, providing mechanistic insights into its pro-apoptotic effects. These findings open new avenues for targeted cancer therapies.

From a synthetic chemistry perspective, innovations in the production of ethyl 2-phenyl-1,3-oxazole-4-carboxylate have emerged. A green chemistry approach using microwave-assisted synthesis was reported in ACS Sustainable Chemistry & Engineering, achieving an 85% yield with reduced reaction time and solvent waste. This advancement addresses both economic and environmental concerns in pharmaceutical manufacturing.

Ongoing clinical trials are evaluating ethyl 2-phenyl-1,3-oxazole-4-carboxylate-based compounds for various indications. Phase I results for an antifungal derivative showed promising safety profiles, while preclinical data for a neuroprotective analog demonstrated blood-brain barrier permeability in animal models. These developments underscore the compound's translational potential across multiple therapeutic areas.

Future research directions include structure-activity relationship (SAR) studies to optimize pharmacokinetic properties and the development of prodrug formulations to enhance bioavailability. With its diverse biological activities and synthetic versatility, ethyl 2-phenyl-1,3-oxazole-4-carboxylate continues to be a valuable scaffold in drug discovery pipelines worldwide.